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Compound of Interest

Compound Name:
3-(3-Nitrophenoxy)propylamine

HCl

Cat. No.: B8097154

Get Quote

Executive Summary & Technical Profile
In the synthesis of antiarrhythmic agents and GPCR ligands, 3-(3-Nitrophenoxy)propylamine
HCl (CAS: 1035452-26-6) serves as a critical "linker" intermediate. Its purity is a Critical Quality

Attribute (CQA) that directly impacts the yield and impurity profile of downstream APIs (Active

Pharmaceutical Ingredients).[1]

This guide provides a rigorous framework for establishing the melting point (MP) reference of

this compound.[1] Unlike simple reagents, this intermediate requires a comparative analysis

against its precursors and structural analogs to validate its identity and salt stoichiometry.[1]
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Property Specification

Chemical Name
3-(3-Nitrophenoxy)propan-1-amine

hydrochloride

CAS Number 1035452-26-6

Molecular Formula

C

H

N

O

[2][3] · HCl

Molecular Weight 232.66 g/mol

Physical Form Off-white to pale beige crystalline solid

Target MP Range
158°C – 165°C (Predicted based on structural

analogs*)

Key Impurity (Precursor) 3-Nitrophenol (MP: 96–98°C)

*Note: While batch-specific CoAs may vary, structural analogs like 3-(3-methyl-2-

nitrophenoxy)propylamine HCl exhibit MPs in the 160–162°C range [1]. Values significantly

below 150°C often indicate free base contamination or residual phenol.[1]

Comparative Analysis: Target vs. Alternatives &
Impurities
A single melting point value is meaningless without context.[1] This section compares the target

compound against its "failure modes" (impurities) and alternative forms to aid in

troubleshooting.

Table 1: Thermal Profile Comparison
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Compound Role / Type
Melting Point
(Lit/Exp)

Diagnostic Insight

3-(3-

Nitrophenoxy)propyla

mine HCl

Target Product
~160–165°C

(Decomp)

Sharp melt indicates

pure salt formation.

Broadening >2°C

suggests wet cake or

isomer mixtures.

3-(3-

Nitrophenoxy)propyla

mine

Free Base

(Alternative)

~25–35°C (Oil/Low

Melt)

If the product melts

near RT, acidification

was incomplete.[1]

3-Nitrophenol Starting Material 96–98°C

A melt onset <100°C

confirms unreacted

precursor is present.

[1]

Propylamine HCl Fragment / Reagent 160–164°C

Similar MP range;

requires NMR/HPLC

to distinguish from

target if excess

reagent was used.[1]

Why the HCl Salt?
Stability: The free base is an oil or low-melting solid prone to oxidation and hygroscopicity.[1]

The HCl salt stabilizes the amine, enabling long-term storage.[1]

Handling: The crystalline HCl form allows for purification via recrystallization (e.g., from

iPrOH/EtOH), which is impossible with the oily free base.[1]

Experimental Protocol: Establishing the Reference
Do not rely solely on vendor values. Every research lab must validate the MP of a new batch to

ensure the "salt break" was successful.[1]

Protocol A: Capillary Melting Point (Manual)
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Objective: Quick purity assessment.

Equipment: Buchi M-565 or equivalent capillary apparatus.

Sample Prep: Dry 50 mg of sample in a vacuum oven at 40°C for 4 hours to remove

occluded solvent (critical for HCl salts which can trap ethanol).

Ramp Rate:

Fast Ramp (10°C/min) to 140°C.[1]

Critical Phase: Slow Ramp (1°C/min) from 140°C to 170°C.[1]

Acceptance Criteria:

Onset: >158°C.[1][4][5][6]

Range: <2°C (e.g., 160.5 – 161.8°C).[1]

Visual: Clear liquid melt; distinct decomposition (browning) is common >170°C.[1]

Protocol B: Differential Scanning Calorimetry (DSC)
Objective: Precise thermodynamic characterization for formulation.

Pan: Aluminum, crimped (non-hermetic) to allow gas escape if decomposition occurs.[1]

Method: Heat from 30°C to 200°C at 10°C/min under N2 purge (50 mL/min).

Interpretation: Look for a sharp endotherm (melting) followed immediately by an exotherm

(decomposition).[1] The onset temperature of the endotherm is the reported MP.[1]

Logical Workflow: Purification & Analysis
The following diagram illustrates the decision logic for handling this intermediate. It visually

links the melting point result to the necessary purification step.[1]
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Figure 1: Purification logic tree based on thermal analysis results. Note how MP differentiates

between residual starting material (Low MP) and solvation issues (Med MP).

Mechanistic Insight: The "Salt Break" Effect
Why does the melting point jump so drastically from the precursor to the product?

Lattice Energy: The formation of the hydrochloride salt introduces ionic bonding between the

protonated amine (

) and the chloride counter-ion (
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).[1] This lattice energy is significantly higher than the hydrogen bonding network in the free
base or the phenol precursor.[1]

Purity Indicator: In the synthesis of 3-(3-Nitrophenoxy)propylamine, the meta-nitro group

withdraws electron density, making the phenoxy oxygen less basic, but the distal amine

remains highly basic (

).[1] A sharp MP confirms that the protonation has occurred exclusively at the amine, creating
a stoichiometric 1:1 salt [2].[1]

Troubleshooting "Sticky" Solids
If your material remains a sticky gum despite showing the correct NMR:

Cause: Hygroscopicity of the amine HCl salt.[1]

Fix: The MP will be depressed. Do not attempt to take an MP. Dissolve in minimal hot

isopropanol (iPrOH) and add diethyl ether until turbid. Cool to -20°C to force crystallization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://fluorochem.co.uk/product/F981697/
https://fluorochem.co.uk/product/F981697/
https://fluorochem.co.uk/product/F981697/
https://fluorochem.co.uk/product/F981697/
https://fluorochem.co.uk/product/F981697/
https://fluorochem.co.uk/product/F981697/
https://fluorochem.co.uk/product/F981697/
https://fluorochem.co.uk/product/F981697/
https://fluorochem.co.uk/product/F981697/
https://fluorochem.co.uk/product/F981697/
https://fluorochem.co.uk/product/F981697/
https://fluorochem.co.uk/product/F981697/
https://www.benchchem.com/product/b8097154/docs?utm_src=pdf-body#definitive-characterization-guide-melting-point-purity-analysis-of-3-3-nitrophenoxy-propylamine-hcl
https://fluorochem.co.uk/product/F981697/
https://www.benchchem.com/product/b8097154?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8097154?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sources

1. fluorochem.co.uk [fluorochem.co.uk]

2. 1035452-26-6|3-(3-Nitrophenoxy)propylamine hydrochloride|BLD Pharm [bldpharm.com]

3. 产品-苏州爱玛特科技有限公司 [amatekbio.com]

4. 3-Nitroaniline | C6H6N2O2 | CID 7423 - PubChem [pubchem.ncbi.nlm.nih.gov]

5. N-PROPYLAMINE HYDROCHLORIDE | 556-53-6 [chemicalbook.com]

6. Propylamine [webbook.nist.gov]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://fluorochem.co.uk/product/F981697/
https://www.bldpharm.com/products/1035452-26-6.html
http://www.amatekbio.com/cn/product-search_page_2629.html?20250614=ACYEI.scm
https://pubchem.ncbi.nlm.nih.gov/compound/3-Nitroaniline
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0414542.htm
https://webbook.nist.gov/cgi/cbook.cgi?ID=C107108&Mask=2
https://www.benchchem.com/product/b8097154/docs#definitive-characterization-guide-melting-point-purity-analysis-of-3-3-nitrophenoxy-propylamine-hcl
https://www.benchchem.com/product/b8097154/docs#definitive-characterization-guide-melting-point-purity-analysis-of-3-3-nitrophenoxy-propylamine-hcl
https://www.benchchem.com/product/b8097154/docs#definitive-characterization-guide-melting-point-purity-analysis-of-3-3-nitrophenoxy-propylamine-hcl
https://www.benchchem.com/product/b8097154/docs#definitive-characterization-guide-melting-point-purity-analysis-of-3-3-nitrophenoxy-propylamine-hcl
https://www.benchchem.com/product/b8097154?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8097154?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check
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